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Compound of Interest

Compound Name: Fenicort

CAS No.: 10059-14-0

Cat. No.: B1260667

Get Quote

Introduction

Fenicort, known chemically as Prednisolone sodium tetrahydrophthalate, is a corticosteroid

medication.[1][2][3] As a member of the glucocorticoid class of drugs, Fenicort exerts its

effects through interaction with the glucocorticoid receptor (GR), leading to anti-inflammatory

and immunosuppressive activities.[2][4][5] This technical guide provides an in-depth analysis of

the structural and molecular characteristics of Fenicort, intended for researchers, scientists,

and professionals in drug development. The document outlines the key physicochemical

properties, detailed experimental protocols for structural elucidation, and the signaling pathway

through which Fenicort mediates its biological effects.

Physicochemical and Structural Properties
The fundamental properties of Fenicort are summarized in the tables below, providing a

quantitative overview of its chemical and physical characteristics.

Table 1: Chemical Identifiers of Fenicort
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Identifier Value

IUPAC Name

sodium;6-[2-

[(8S,9S,10R,11S,13S,14S,17R)-11,17-

dihydroxy-10,13-dimethyl-3-oxo-

7,8,9,11,12,14,15,16-octahydro-6H-

cyclopenta[a]phenanthren-17-yl]-2-

oxoethoxy]carbonylcyclohex-3-ene-1-

carboxylate[1]

Molecular Formula C29H35NaO8[1]

CAS Number 10059-14-0[1]

Synonyms
Prednisolone sodium tetrahydrophthalate,

Fenicort (TN)[1][2][6]

Table 2: Physicochemical Properties of Fenicort

Property Value

Molecular Weight 534.6 g/mol [1]

Exact Mass 534.2230 Da[2]

Physical Description Solid (predicted)

Solubility Soluble in water (predicted)

Experimental Protocols for Structural Elucidation
The structural analysis of Fenicort involves a combination of spectroscopic and

crystallographic techniques to determine its molecular structure and stereochemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework and the connectivity of atoms within

the Fenicort molecule.

Methodology:
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Sample Preparation: A 5-10 mg sample of Fenicort is dissolved in 0.5-0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d6, CDCl3).

¹H NMR Spectroscopy: Proton NMR spectra are acquired to identify the chemical

environment of each hydrogen atom. Key parameters to analyze include chemical shift (δ),

spin-spin coupling constants (J), and integration.

¹³C NMR Spectroscopy: Carbon NMR spectra, including broadband decoupled and DEPT

(Distortionless Enhancement by Polarization Transfer), are acquired to identify the number

and types of carbon atoms (CH3, CH2, CH, C).

2D NMR Spectroscopy:

COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling correlations and identify

adjacent protons.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and

¹³C atoms.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between ¹H and ¹³C atoms, which is crucial for assembling the molecular

fragments.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, aiding in the assignment of stereochemistry.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and elemental composition of Fenicort and to

obtain information about its fragmentation pattern for structural confirmation.

Methodology:

Ionization Technique: Electrospray ionization (ESI) is a suitable technique for a molecule like

Fenicort, which is a sodium salt. ESI can be operated in both positive and negative ion

modes.
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Mass Analyzer: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap,

is used to obtain accurate mass measurements.

Data Acquisition:

Full Scan MS: To determine the molecular ion peak ([M-Na]⁻ in negative mode or [M+H]⁺

of the parent acid in positive mode) and confirm the molecular weight.

Tandem MS (MS/MS): The molecular ion is isolated and fragmented to generate a

characteristic fragmentation pattern. This pattern can be interpreted to confirm the

presence of key structural motifs, such as the steroid backbone and the

tetrahydrophthalate ester group.

X-ray Crystallography
Objective: To determine the precise three-dimensional atomic arrangement of Fenicort in a

single crystal, providing unambiguous confirmation of its structure and stereochemistry.

Methodology:

Crystallization: Single crystals of Fenicort are grown from a suitable solvent or solvent

mixture by slow evaporation, vapor diffusion, or cooling.

Data Collection: A selected crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is collected using a detector.

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The crystal structure is solved using direct methods or

Patterson methods and then refined to obtain the final atomic coordinates and thermal

parameters. The resulting model provides a detailed 3D representation of the Fenicort
molecule. While specific crystallographic data for Fenicort is not readily available, the

methodology is standard for small molecules. The crystal structures of related

corticosteroids, such as prednisolone itself, have been determined and show characteristic

intermolecular hydrogen bonding patterns.

Visualizations
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Experimental Workflow for Structural Elucidation
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Caption: Experimental workflow for the structural elucidation of Fenicort.

Glucocorticoid Receptor Signaling Pathway
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Caption: Simplified signaling pathway of Fenicort via the Glucocorticoid Receptor.
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Conclusion
The structural analysis of Fenicort (Prednisolone sodium tetrahydrophthalate) is a critical

component in understanding its function as a glucocorticoid receptor agonist. Through the

combined application of NMR spectroscopy, mass spectrometry, and X-ray crystallography, a

comprehensive understanding of its molecular architecture can be achieved. This structural

information is paramount for elucidating its mechanism of action, guiding the development of

new derivatives with improved therapeutic profiles, and ensuring the quality and consistency of

this important pharmaceutical agent. The signaling pathway, initiated by the binding of Fenicort
to the glucocorticoid receptor, ultimately leads to the modulation of gene expression and the

desired anti-inflammatory effects. This guide provides a foundational framework for researchers

and professionals engaged in the study and development of corticosteroid-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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